Cas no 916442-63-2 (Benzene, 1,3-difluoro-5-(phenylsulfonyl)-)

• Product Name: Benzene, 1,3-difluoro-5-(phenylsulfonyl)-
• CAS No: 916442-63-2
• MF: C₁₂H₈F₂O₂S
• MW: 254.252529144287
• CID: 786848
• PubChem ID: 66796103
• Update Time: 2025-04-19

Benzene, 1,3-difluoro-5-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-difluoro-5-(phenylsulfonyl)-
• 1-(benzenesulfonyl)-3,5-difluorobenzene
• DTXSID40735788
• 3,5-Difluorophenyl phenyl sulfone
• 3,5-Difluorophenyl sulfone
• 916442-63-2
• SCHEMBL776403

• Inchi： 1S/C12H8F2O2S/c13-9-6-10(14)8-12(7-9)17(15,16)11-4-2-1-3-5-11/h1-8H
• InChI Key： MFAOJXXMYYYKQX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C=C(C=C(C=1)F)F)(=O)=O

Computed Properties

• Exact Mass: 254.02130699g/mol
• Monoisotopic Mass: 254.02130699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.5Ų